Cas no 2171182-62-8 (methyl (1s,3s)-3-(4-fluoro-2-methylphenyl)-3-hydroxycyclobutane-1-carboxylate)

• Product Name: methyl (1s,3s)-3-(4-fluoro-2-methylphenyl)-3-hydroxycyclobutane-1-carboxylate
• CAS No: 2171182-62-8
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 5796455
• PubChem ID: 165598730
• Update Time: 2025-10-21

methyl (1s,3s)-3-(4-fluoro-2-methylphenyl)-3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (1s,3s)-3-(4-fluoro-2-methylphenyl)-3-hydroxycyclobutane-1-carboxylate
• 2171182-62-8
• EN300-1621794

• Inchi： 1S/C13H15FO3/c1-8-5-10(14)3-4-11(8)13(16)6-9(7-13)12(15)17-2/h3-5,9,16H,6-7H2,1-2H3
• InChI Key： YPEKLHLTFYULNI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)C1(CC(C(=O)OC)C1)O

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (1s,3s)-3-(4-fluoro-2-methylphenyl)-3-hydroxycyclobutane-1-carboxylate

Comprehensive Overview of Methyl (1S,3S)-3-(4-Fluoro-2-Methylphenyl)-3-Hydroxycyclobutane-1-Carboxylate (CAS No. 2171182-62-8)

Methyl (1S,3S)-3-(4-fluoro-2-methylphenyl)-3-hydroxycyclobutane-1-carboxylate (CAS No. 2171182-62-8) is a chiral cyclobutane derivative that has garnered significant attention in pharmaceutical and organic chemistry research. This compound, characterized by its hydroxycyclobutane core and fluoromethylphenyl substituent, is a versatile intermediate in the synthesis of bioactive molecules. Its unique stereochemistry and functional groups make it a valuable building block for drug discovery, particularly in the development of small-molecule therapeutics targeting metabolic and inflammatory pathways.

The growing interest in chiral synthons like methyl (1S,3S)-3-(4-fluoro-2-methylphenyl)-3-hydroxycyclobutane-1-carboxylate aligns with the broader trend toward precision medicine. Researchers are increasingly focusing on stereoselective synthesis to improve drug efficacy and reduce side effects. This compound’s fluorinated aromatic ring enhances its metabolic stability, a feature highly sought after in modern pharmaceutical intermediates. Additionally, its cyclobutane scaffold offers conformational rigidity, which is advantageous for designing target-specific inhibitors.

In the context of green chemistry, the synthesis of CAS No. 2171182-62-8 has been optimized to minimize waste and energy consumption. Recent advancements in catalytic asymmetric synthesis have enabled more efficient production of this compound, addressing the demand for sustainable fine chemicals. Its application in peptide mimetics and protease inhibitors further underscores its relevance in drug development pipelines.

From a commercial perspective, methyl (1S,3S)-3-(4-fluoro-2-methylphenyl)-3-hydroxycyclobutane-1-carboxylate is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as batch purity and regulatory compliance. Analytical techniques like HPLC and NMR are routinely employed to verify its enantiomeric excess and structural integrity.

Looking ahead, the compound’s potential extends to cancer research and neurodegenerative disease studies, where its pharmacophore properties are being explored. As the industry shifts toward fragment-based drug design, CAS No. 2171182-62-8 is poised to play a pivotal role in the discovery of next-generation therapeutics. Its combination of structural novelty and bioactivity ensures its continued prominence in medicinal chemistry.